molecular formula C17H19ClFN5O3 B8324488 Pyrimido(1,6-a)benzimidazole-1,3(2H,5H)-dione, 5-cyclopropyl-8-fluoro-2-hydroxy-7-(1-piperazinyl)-, monohydrochloride CAS No. 137858-18-5

Pyrimido(1,6-a)benzimidazole-1,3(2H,5H)-dione, 5-cyclopropyl-8-fluoro-2-hydroxy-7-(1-piperazinyl)-, monohydrochloride

Cat. No.: B8324488
CAS No.: 137858-18-5
M. Wt: 395.8 g/mol
InChI Key: GZJIMVLXISTLCK-UHFFFAOYSA-N
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Description

Pyrimido(1,6-a)benzimidazole-1,3(2H,5H)-dione, 5-cyclopropyl-8-fluoro-2-hydroxy-7-(1-piperazinyl)-, monohydrochloride is a useful research compound. Its molecular formula is C17H19ClFN5O3 and its molecular weight is 395.8 g/mol. The purity is usually 95%.
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Properties

CAS No.

137858-18-5

Molecular Formula

C17H19ClFN5O3

Molecular Weight

395.8 g/mol

IUPAC Name

5-cyclopropyl-8-fluoro-2-hydroxy-7-piperazin-1-ylpyrimido[1,6-a]benzimidazole-1,3-dione;hydrochloride

InChI

InChI=1S/C17H18FN5O3.ClH/c18-11-7-13-14(8-12(11)20-5-3-19-4-6-20)21(10-1-2-10)15-9-16(24)23(26)17(25)22(13)15;/h7-10,19,26H,1-6H2;1H

InChI Key

GZJIMVLXISTLCK-UHFFFAOYSA-N

Canonical SMILES

C1CC1N2C3=CC(=C(C=C3N4C2=CC(=O)N(C4=O)O)F)N5CCNCC5.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

tert-Butyl 4-[5-cyclopropyl-8-fluoro-1,2,3,5-tetrahydro-2-hydroxy-1,3-dioxopyrimido[1,6-a]benzimidazol-7-yl]-1-piperazinecarboxylate (350 mg, 0.76 mmol) is treated with a 2.5N hydrochloric acid solution in dioxane (4 ml), whereby a white precipitate forms immediately. The suspension is stirred at room temperature (25°) for 18 hours. The separated crystals are filtered off and dissolved in water (10 ml). The solution is treated with active charcoal, then filtered and cooled to 0°. The separated crystals are filtered off, washed with ethanol and ether and dried in a high vacuum. There are obtained 176 mg (58%) of 5-cyclopropyl-8-fluoro-2-hydroxy-7-(1-piperazinyl)-pyrimido[1,6-a]benzimidazole-1,3(2H,5H)-dione hydrochloride.
Name
tert-Butyl 4-[5-cyclopropyl-8-fluoro-1,2,3,5-tetrahydro-2-hydroxy-1,3-dioxopyrimido[1,6-a]benzimidazol-7-yl]-1-piperazinecarboxylate
Quantity
350 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One

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